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Compound of Interest

Compound Name: Allyltrichlorosilane

Cat. No.: B085684

An In-depth Technical Guide to Allyltrichlorosilane

This technical guide provides a comprehensive overview of allyltrichlorosilane, a versatile
organosilicon compound. It is intended for researchers, scientists, and drug development
professionals who are interested in the chemical properties and synthetic applications of this
reagent. This document summarizes its core physicochemical properties and details a key
experimental protocol for its use in the synthesis of homoallylic alcohols.

Core Properties of Allyltrichlorosilane

Allyltrichlorosilane is a colorless liquid with a pungent odor, recognized for its bifunctional
nature, containing both a reactive trichlorosilyl group and an allyl group.[1] This dual reactivity
makes it a valuable intermediate in the synthesis of a wide range of organic and organosilicon
compounds.[2]

Quantitative Data Summary

The key quantitative properties of allyltrichlorosilane are summarized in the table below for
easy reference.
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Property Value

Molecular Formula CsHsCIsSi[3][4]1[5]

H2C=CHCH-SiCl3[2]

Molecular Weight 175.52 g/mol [2][3][4][5]
CAS Number 107-37-9[2][3]

Density 1.211 g/mL at 25 °C[2][5]
Boiling Point 116-117.5 °C[1][2]
Melting Point 35 °C[1][5][6]

Flash Point 95 °F (35 °C)[6][7]
Refractive Index (n20/D) 1.443[2][5]

Synthetic Applications and Experimental Protocols

A prominent application of allyltrichlorosilane in organic synthesis is the allylation of
aldehydes to produce homoallylic alcohols, which are important building blocks in the synthesis
of natural products and pharmaceuticals. This reaction is typically activated by a Lewis base.

Experimental Protocol: Synthesis of Homoallylic
Alcohols via Aldehyde Allylation

The following is a generalized procedure for the Lewis base-catalyzed allylation of an aldehyde
with allyltrichlorosilane. Specific conditions such as catalyst, solvent, and temperature may
be optimized for different substrates.

Objective: To synthesize a homoallylic alcohol from an aldehyde and allyltrichlorosilane.
Materials:
¢ Aldehyde (e.g., benzaldehyde)

o Allyltrichlorosilane
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e Lewis base catalyst (e.g., chiral N-oxide or sulfoxide)

o Tertiary amine base (e.g., diisopropylethylamine)

e Anhydrous solvent (e.g., dichloromethane or acetonitrile)

o Saturated aqueous sodium bicarbonate (NaHCOs) for quenching

e Anhydrous magnesium sulfate or sodium sulfate for drying

o Standard glassware for anhydrous reactions (flame-dried, under inert atmosphere)
Procedure:

o Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic
stir bar and under an inert atmosphere (e.g., argon or nitrogen), dissolve the Lewis base
catalyst and allyltrichlorosilane in the anhydrous solvent.

e Cooling: Cool the resulting solution to the desired temperature (e.g., -78 °C to 0 °C) using an
appropriate cooling bath.

o Addition of Reagents: To the cooled solution, add the tertiary amine base followed by the
dropwise addition of the aldehyde.

o Reaction Monitoring: Stir the reaction mixture at the specified temperature and monitor the
progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

e Quenching: Upon completion, quench the reaction by the slow addition of saturated aqueous
sodium bicarbonate solution.

o Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory
funnel and extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl
acetate).

 Purification: Combine the organic layers, dry over anhydrous magnesium sulfate or sodium
sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can
then be purified by column chromatography on silica gel to yield the desired homoallylic
alcohol.
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Visualization of Synthetic Workflow

The logical flow of the experimental protocol for the synthesis of homoallylic alcohols can be
visualized as follows:
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Experimental workflow for homoallylic alcohol synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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